N-(3-chloro-4-methylphenyl)-N'-[2-(4-chlorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[2-(4-chlorophenyl)ethyl]oxamide
• InChI: InChI=1S/C17H16Cl2N2O2/c1-11-2-7-14(10-15(11)19)21-17(23)16(22)20-9-8-12-3-5-13(18)6-4-12/h2-7,10H,8-9H2,1H3,(H,20,22)(H,21,23)
• InChI Key: YQGKBTLJYKTESX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2
• Molecular Weight: 351.2 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-[2-(4-chlorophenyl)ethyl]ethanediamide, commonly known as CEC, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. CEC belongs to the class of chemicals known as amides, which are widely used in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of CEC is not fully understood, but it is believed to act on ion channels, which are membrane proteins that regulate the flow of ions across cell membranes. CEC has been shown to modulate the activity of various ion channels, including voltage-gated potassium channels, calcium-activated potassium channels, and transient receptor potential channels. By modulating the activity of these channels, CEC can affect cellular processes such as membrane potential, calcium signaling, and neurotransmitter release.
Biochemical and Physiological Effects:
CEC has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the modulation of neuronal excitability, and the regulation of ion channel activity. Additionally, CEC has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CEC in lab experiments is its relatively simple synthesis method, which allows researchers to obtain pure CEC in sufficient quantities for their experiments. Additionally, CEC has been shown to have a high degree of selectivity for specific ion channels, which makes it a useful tool for studying the role of these channels in various cellular processes. However, one limitation of using CEC in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on CEC, including the development of new drugs that target specific ion channels, the study of the molecular mechanisms underlying its effects on cancer cells and neuronal excitability, and the exploration of its potential therapeutic applications in various diseases. Additionally, further research is needed to determine the optimal dosage and administration of CEC in different experimental settings.

Synthesis Methods

The synthesis of CEC involves the reaction of 3-chloro-4-methylbenzoyl chloride with 2-(4-chlorophenyl)ethylamine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure CEC. This method is relatively simple and has been used by many researchers to synthesize CEC for their experiments.

Scientific Research Applications

CEC has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. In cancer research, CEC has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, CEC has been used to study the role of ion channels in the regulation of neuronal excitability. Additionally, CEC has been used in drug discovery to develop new drugs that target specific ion channels.